
4-(Chloromethyl)thiazole hydrochloride CAS
number and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(Chloromethyl)thiazole

hydrochloride

Cat. No.: B1273700 Get Quote

An In-depth Technical Guide to 4-(Chloromethyl)thiazole Hydrochloride

CAS Number: 7709-58-2

This technical guide provides a comprehensive overview of 4-(Chloromethyl)thiazole
hydrochloride, a versatile heterocyclic compound widely utilized as a key intermediate in the

pharmaceutical, agrochemical, and materials science industries. This document is intended for

researchers, chemists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
4-(Chloromethyl)thiazole hydrochloride is a halogenated organic compound existing as a

white to light yellow or light brown crystalline solid or powder at room temperature.[1][2] It is

known to be soluble in water and polar organic solvents like methanol and ethanol, but exhibits

poor solubility in non-polar organic solvents.[3] The compound is generally stable under

ambient conditions but can be hygroscopic, necessitating storage in a dry environment.[1]

Table 1: Physicochemical Properties of 4-(Chloromethyl)thiazole Hydrochloride
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Property Value Source(s)

CAS Number 7709-58-2 [1][2][4][5][6][7][8]

Molecular Formula C₄H₅Cl₂NS or C₄H₄ClNS·HCl [1][2][4][6][7][8]

Molecular Weight 170.06 g/mol [2][4][5][6][7][8][9]

Appearance
White to light yellow/light

brown solid, powder, or crystal
[1][2][3][4]

Melting Point
166-167 °C (sublimes) or 186-

192 °C (decomposes)
[4][5][6][9]

Boiling Point 214.9 °C at 760 mmHg [6][9]

Flash Point 83.8 °C [6][9]

Density 1.338 g/cm³ [6][9]

Storage Conditions
Inert atmosphere, Room

Temperature or 0 - 8 °C
[2][4][6][9]

Safety and Handling
4-(Chloromethyl)thiazole hydrochloride is considered a moderately hazardous chemical.[1]

It is classified as an irritant and can cause skin, eye, and respiratory irritation.[1][4][10]

Ingestion may be harmful.[4][8] Proper personal protective equipment (PPE), including gloves,

and eye/face protection, should be used when handling this compound in a well-ventilated

area.[1][10][11]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard Statements H302 Harmful if swallowed. [4][8]

H315 Causes skin irritation. [10]

H318
Causes serious eye

damage.
[4][8]

H319
Causes serious eye

irritation.
[10]

H335
May cause respiratory

irritation.
[10]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[10]

P264
Wash skin thoroughly

after handling.
[10]

P280

Wear protective

gloves/eye

protection/face

protection.

[4][10]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[10]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][10]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[10]
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Synthesis and Experimental Protocols
4-(Chloromethyl)thiazole hydrochloride is produced exclusively through industrial chemical

processes and does not occur naturally.[1]

General Synthesis Methodology
A common and established method for synthesizing this compound is through the chlorination

of 4-methylthiazole.[1] This reaction typically utilizes a chlorinating agent such as sulfuryl

chloride under controlled conditions.[1] Another documented process involves reacting an allyl

isothiocyanate derivative with a chlorinating agent.[12] The reaction is generally performed in

an inert solvent, such as a halogenated hydrocarbon, at a controlled temperature, which can

range from -20°C to 150°C, to yield the desired product.[12]

Generalized Synthesis Workflow

Starting Material
(e.g., 4-Methylthiazole)

Chlorination Reaction
(Inert Solvent, Controlled Temp.)

Chlorinating Agent
(e.g., Sulfuryl Chloride)

4-(Chloromethyl)thiazole
Hydrochloride

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-(Chloromethyl)thiazole hydrochloride.

Applications in Research and Development
The reactivity of the chloromethyl group makes this compound a valuable and versatile building

block in organic synthesis.[2][3] It serves as a crucial intermediate for introducing the 4-

(methyl)thiazole moiety into larger, more complex molecules.

Pharmaceutical and Agrochemical Industries
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This compound is a key intermediate in the synthesis of a wide range of biologically active

molecules.[1][2]

Pharmaceuticals: It is extensively used in drug discovery and development, particularly for

creating anti-infective agents (including antibacterial and antifungal drugs) and anticancer

therapeutics.[2][13]

Agrochemicals: In the agricultural sector, it is a precursor for various high-efficiency

pesticides, fungicides, herbicides, and plant growth regulators.[1][3][9]

Materials Science and Analytical Chemistry
Beyond life sciences, its applications extend to materials science and beyond.

Materials Science: It is used in the development of novel materials, specialty polymers, and

chemical sensors.[2][13] Its ability to form stable complexes with metal ions is valuable for

applications in catalysis.[2]

Analytical Chemistry: It can be employed as a reagent in certain analytical techniques.[2]

Role as a Versatile Chemical Intermediate

Pharmaceuticals Agrochemicals Material Science & Other

4-(Chloromethyl)thiazole
Hydrochloride

Drug Discovery
& Development Crop Protection Chemical Synthesis

Anti-Infectives Anticancer Agents Pesticides Fungicides Chemical Sensors Catalysis
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Caption: Applications of 4-(Chloromethyl)thiazole hydrochloride as a key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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